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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitropyridine

Cat. No.: B102644

Physical Properties of 2-Bromo-3,5-
dinitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical property data for 2-Bromo-
3,5-dinitropyridine, with a focus on its solubility and melting point. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
guide also furnishes detailed, generalized experimental protocols for the determination of these
critical parameters.

Core Physical Properties

Quantitative data for the melting point and solubility of 2-Bromo-3,5-dinitropyridine are not
readily available in the surveyed literature. However, data for structurally related compounds
can provide valuable reference points for estimating its physical characteristics.
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Compound Molecular Formula  Melting Point (°C) Solubility
Insoluble in water,;
2-Bromo-5-
) o CsH3BrN20:2 139-141 Soluble in Chloroform,
nitropyridine
Hot Methanol.[1]
2-Bromo-3-methyl-5- Soluble in Methanol.
) o CeHsBrN20:2 57-58
nitropyridine [2][3]
5-Bromo-2-hydroxy-3- N
] o CsH3BrN20s3 246-250 Not specified.
nitropyridine
2,5-Dibromo-3- "
CsH2Br2N20:2 92-96 Not specified.[4]

nitropyridine

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the melting

point and solubility of organic compounds like 2-Bromo-3,5-dinitropyridine.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition is sharp. The presence of impurities typically

leads to a depression and broadening of the melting point range.

Apparatus:

Capillary tubes

Spatula

Thermometer

Procedure:

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if sample is not a fine powder)
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Sample Preparation: A small amount of the dry, crystalline 2-Bromo-3,5-dinitropyridine is
placed on a clean, dry watch glass. If necessary, the sample is finely powdered using a
mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. The sample height in the tube should be approximately 2-3 mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point.

Observation: The temperature at which the first liquid droplet appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has completely
melted is recorded as the end of the melting range.[5]

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure
compound. A broad melting range suggests the presence of impurities.[5]

Solubility Assessment

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. A qualitative assessment can be performed to classify a

compound's solubility in various solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Graduated pipettes

Spatula

Solvents:

A range of solvents with varying polarities should be tested, including:
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o Water (polar, protic)

e Methanol (polar, protic)

o Ethanol (polar, protic)

o Acetone (polar, aprotic)

e Dichloromethane (nonpolar)

¢ Hexane (nonpolar)

» 5% aqueous HCI (for basic compounds)

e 5% aqueous NaOH (for acidic compounds)

* 5% aqueous NaHCOs (for strongly acidic compounds)
Procedure:

o Sample Preparation: Approximately 10-20 mg of 2-Bromo-3,5-dinitropyridine is placed into
a small test tube.

e Solvent Addition: 1 mL of the selected solvent is added to the test tube.

e Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for approximately one minute.

o Observation: The mixture is visually inspected to determine if the solid has dissolved
completely.

o Classification: The solubility is classified as:

[e]

Soluble: The solid completely dissolves, forming a clear solution.

o

Partially soluble: A portion of the solid dissolves, but some remains undissolved.

[¢]

Insoluble: The solid does not appear to dissolve.[6][7][8]
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Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a novel or uncharacterized compound like 2-Bromo-3,5-dinitropyridine.

Physical Property Determination Workflow

Obtain Pure Sample of 2-Bromo-3,5-dinitropyridine

Qualitative Solubility Assessment

Quantitative Solubility Measurement 1

Melting Point Determination

T, [Experimental Steps

Prepare Saturated Solution Select Solvents

Prepare Capillary Sample

Data Analysis and Reporting

Mix Sample and Solvent

Heat Slowly in Apparatus Equilibrate at Constant Temperature

Observe and Classify

Analyze Solute Concentration

Record Melting Range

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of 2-Bromo-3,5-
dinitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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